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Compound of Interest

Compound Name: AP24600

Cat. No.: B605527

For research, scientific, and drug development professionals, this document provides
comprehensive application notes and detailed protocols for the chemical synthesis of
AP24600, a key intermediate in the synthesis of the multi-targeted tyrosine kinase inhibitor,
Ponatinib.

AP24600, chemically known as 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methylbenzoic acid,
serves as a critical building block for the development of potent kinase inhibitors. While it is
characterized as an inactive metabolite of Ponatinib, its availability through chemical synthesis
is essential for further research and the development of new analogues.[1] This protocol
outlines a reliable synthetic route, focusing on the widely utilized Sonogashira cross-coupling
reaction.

Chemical Properties and Data

A summary of the key chemical identifiers and properties of the compounds involved in the
synthesis of AP24600 is provided below for easy reference.
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Molecular
Compound Molecular .
IUPAC Name CAS Number Weight ( g/mol
Name Formula |

3-(imidazo[1,2-
b]pyridazin-3-

AP24600 ylethynyl)-4- 1300690-48-5 C16H11N302 277.28
methylbenzoic

acid

3-iodo-4-
Precursor 1 methylbenzoic 82998-57-0 CsH7102 262.04

acid

3-
Precursor 2 ethynylimidazo[1, 943320-61-4 CsHsNs3 143.15
2-b]pyridazine

Synthetic Pathway Overview

The synthesis of AP24600 is achieved through a palladium-catalyzed Sonogashira cross-
coupling reaction between two key precursors: 3-iodo-4-methylbenzoic acid and 3-
ethynylimidazo[1,2-b]pyridazine. The general workflow for this synthesis is depicted in the
following diagram.
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Precursor Synthesis

3-ethynylimidazo[1,2-b]pyridazine
.
3-iodo-4-methylbenzoic acid
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Coupling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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